Cas no 2171385-41-2 (1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanoyl-2-methylpyrrolidine-2-carboxylic acid)

• Product Name: 1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanoyl-2-methylpyrrolidine-2-carboxylic acid
• CAS No: 2171385-41-2
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 5998630
• PubChem ID: 165559401
• Update Time: 2025-05-23

1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanoyl-2-methylpyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanoyl-2-methylpyrrolidine-2-carboxylic acid
• EN300-1475330
• 1-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)heptanoyl]-2-methylpyrrolidine-2-carboxylic acid
• 2171385-41-2

• Inchi： 1S/C28H34N2O5/c1-3-4-10-19(17-25(31)30-16-9-15-28(30,2)26(32)33)29-27(34)35-18-24-22-13-7-5-11-20(22)21-12-6-8-14-23(21)24/h5-8,11-14,19,24H,3-4,9-10,15-18H2,1-2H3,(H,29,34)(H,32,33)/t19-,28?/m1/s1
• InChI Key： APMJPRBSGVPGEQ-OJQMSQGESA-N
• SMILES： OC(C1(C)CCCN1C(C[C@@H](CCCC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 750
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 95.9Ų

Additional information on 1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanoyl-2-methylpyrrolidine-2-carboxylic acid

1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanoyl-2-methylpyrrolidine-2-carboxylic acid: A Comprehensive Overview

The compound 1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanoyl-2-methylpyrrolidine-2-carboxylic acid (CAS No. 2171385-41-2) is a complex organic molecule with significant potential in various fields, particularly in pharmaceutical and biochemical research. This compound is characterized by its intricate structure, which combines elements of amino acids, cyclic structures, and protective groups. The molecule's name itself provides a detailed description of its composition, with key components such as the fluorenylmethoxycarbonyl (Fmoc) group and the 2-methylpyrrolidine moiety playing crucial roles in its functionality.

Structure and Synthesis: The molecule's structure is a testament to modern synthetic chemistry. The Fmoc group, a well-known protecting group in peptide synthesis, is attached to the amino acid residue via an amide bond. This arrangement not only stabilizes the molecule during synthesis but also facilitates further modifications. The heptanoyl chain introduces flexibility and hydrophobicity, while the 2-methylpyrrolidine ring adds rigidity and potential for bioisosteric replacements. The synthesis of this compound typically involves multi-step processes, including peptide coupling, protection/deprotection strategies, and stereochemical control to ensure the correct configuration at the chiral center (R configuration at position 3).

Applications in Pharmaceutical Research: Recent studies have highlighted the potential of this compound in drug discovery and development. Its structure makes it an ideal candidate for exploring enzyme inhibition, particularly in protease and kinase pathways. The Fmoc group has been shown to enhance bioavailability when incorporated into drug candidates, while the pyrrolidine ring can serve as a scaffold for additional functional groups. Researchers have also explored its use as a substrate in enzymatic assays, where its stability and reactivity have proven advantageous.

Biochemical Properties: The compound exhibits interesting biochemical properties that make it suitable for various applications. Its solubility profile, influenced by the balance between hydrophilic and hydrophobic groups, allows it to dissolve in both aqueous and organic solvents—a property that is highly desirable in experimental setups. Additionally, its stereochemistry plays a critical role in its interactions with biological systems. Studies have shown that the R configuration at position 3 significantly impacts the molecule's binding affinity to target proteins.

Recent Research Advances: In recent years, there has been growing interest in leveraging this compound for advanced therapeutic applications. For instance, researchers have investigated its role as a prodrug precursor, where controlled cleavage of the Fmoc group could release active pharmacophores within the body. Furthermore, its use as a building block for larger biomolecules has opened new avenues in macromolecular engineering. Collaborative efforts between academic institutions and pharmaceutical companies have led to promising results in preclinical models.

Safety and Handling: Despite its complexity, 1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanoyl-2-methylpyrrolidine-2-carboxylic acid is generally considered safe under standard laboratory conditions. Proper handling procedures include wearing appropriate personal protective equipment (PPE) such as gloves and lab coats to minimize exposure risks. Storage should be carried out in a cool, dry place away from direct sunlight to ensure stability.

Conclusion: 1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanoyl-2-methylpyrrolidine-2-carboxylic acid (CAS No. 2171385-41-2) stands out as a versatile compound with immense potential across multiple disciplines. Its unique structure and functional groups make it an invaluable tool in contemporary research efforts aimed at advancing drug discovery and biochemical understanding. As research continues to uncover new applications for this compound, it is poised to play an increasingly significant role in shaping future innovations.